Cas no 851403-70-8 (N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-methylbutanamide)

• Product Name: N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-methylbutanamide
• CAS No: 851403-70-8
• MF: C₁₈H₂₄N₂O₄
• MW: 332.394165039063
• CID: 5987428
• PubChem ID: 3237216
• Update Time: 2025-07-15

N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-methylbutanamide
• N-(2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-3-methylbutanamide
• Butanamide, N-[2-(1,2-dihydro-5,8-dimethoxy-2-oxo-3-quinolinyl)ethyl]-3-methyl-
• SR-01000124194-1
• F0611-0258
• CCG-28191
• AKOS024586986
• SMR000025591
• CHEMBL1418180
• N-[2-(5,8-dimethoxy-2-oxo-1H-quinolin-3-yl)ethyl]-3-methylbutanamide
• AB00669330-01
• 851403-70-8
• N-[2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]-3-methylbutanamide
• HMS2310N07
• MLS000090999
• SR-01000124194

• Inchi： 1S/C18H24N2O4/c1-11(2)9-16(21)19-8-7-12-10-13-14(23-3)5-6-15(24-4)17(13)20-18(12)22/h5-6,10-11H,7-9H2,1-4H3,(H,19,21)(H,20,22)
• InChI Key： LHACLRBKDSPROE-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC2=C(NC1=O)C(OC)=CC=C2OC)(=O)CC(C)C

Computed Properties

• Exact Mass: 332.17360725g/mol
• Monoisotopic Mass: 332.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 76.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-methylbutanamide

Comprehensive Overview of N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-methylbutanamide (CAS No. 851403-70-8)

N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-methylbutanamide, with the CAS number 851403-70-8, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the quinoline derivative family, known for its diverse biological activities. The presence of dimethoxy and oxo-dihydroquinolin moieties in its structure makes it a promising candidate for various therapeutic applications, including anti-inflammatory and antioxidant properties.

In recent years, the demand for quinoline-based compounds has surged due to their potential in drug discovery and development. Researchers are particularly interested in N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-methylbutanamide because of its unique structural features, which may contribute to its efficacy in targeting specific biochemical pathways. The compound's methylbutanamide side chain further enhances its solubility and bioavailability, making it a viable option for oral administration.

The synthesis of CAS 851403-70-8 involves multi-step organic reactions, including condensation and amidation processes. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing interest in precision medicine, this compound is being explored for its potential to modulate enzyme activity and interact with cellular receptors, offering new avenues for treating chronic diseases.

One of the most frequently asked questions about N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-methylbutanamide is its mechanism of action. Preliminary studies suggest that it may inhibit pro-inflammatory cytokines, making it a potential candidate for autoimmune disorders. Additionally, its antioxidant properties are being investigated for their role in mitigating oxidative stress, a key factor in aging and neurodegenerative diseases.

From an industrial perspective, the scalability of CAS 851403-70-8 production is a critical consideration. Optimizing reaction conditions and reducing by-products are ongoing challenges in large-scale synthesis. Environmental sustainability is also a priority, with researchers exploring greener solvents and catalysts to minimize the ecological footprint of its manufacturing process.

In conclusion, N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-methylbutanamide represents a fascinating area of study in modern chemistry and pharmacology. Its multifaceted biological activities and structural versatility make it a compound of high interest for future research and development. As scientific understanding deepens, this molecule may pave the way for innovative therapeutic solutions addressing unmet medical needs.